Cas no 2171586-22-2 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylazetidin-3-yl}acetic acid
• CAS No: 2171586-22-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5777362
• PubChem ID: 165569132
• Update Time: 2025-05-20

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2171586-22-2
• EN300-1569115
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-dimethylhexanoyl]azetidin-3-yl}acetic acid
• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylazetidin-3-yl}acetic acid

• Inchi： 1S/C28H34N2O5/c1-28(2,3)13-12-24(26(33)30-15-18(16-30)14-25(31)32)29-27(34)35-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23-24H,12-17H2,1-3H3,(H,29,34)(H,31,32)
• InChI Key： DSCHLFCLSRXVGP-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoylazetidin-3-yl}acetic acid

Chemical Compound CAS No. 2171586-22-2: 2-{1-[2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoyl]azetidin-3-yl}acetic Acid

The compound with CAS No. 2171586-22-2, named 2-{1-[2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5-dimethylhexanoyl]azetidin-3-yl}acetic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a azetidine ring, and a branched hexanoyl chain. These structural features contribute to its unique chemical properties and potential applications in drug design and development.

Recent studies have highlighted the importance of Fmoc-containing compounds in peptide synthesis and protection strategies. The Fmoc group, which is a well-known protecting group for amino acids, plays a crucial role in controlling the reactivity of the compound during synthesis. In this compound, the Fmoc group is attached to an amino group within the hexanoyl chain, creating a highly functionalized intermediate that can be further modified for various applications. Researchers have demonstrated that such compounds can serve as versatile building blocks for constructing bioactive molecules with tailored pharmacokinetic profiles.

The azetidine ring in this compound adds another layer of complexity to its structure. Azetidines are four-membered cyclic amines that are known for their rigidity and ability to form hydrogen bonds. This makes them valuable in medicinal chemistry for designing molecules with enhanced stability and bioavailability. Recent advancements in azetidine chemistry have focused on their use as scaffolds for creating small-molecule inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders.

The presence of a branched hexanoyl chain in this compound introduces steric bulk, which can influence its interactions with biological targets. This feature is particularly relevant in the context of drug design, where steric effects play a critical role in determining binding affinity and selectivity. Studies have shown that branched alkyl chains can enhance the lipophilicity of molecules, making them more suitable for crossing cellular membranes and reaching intracellular targets.

From a synthetic standpoint, this compound represents a challenging target due to its intricate structure. The synthesis involves multiple steps, including peptide coupling reactions, ring-forming reactions, and stereochemical control. Researchers have employed various strategies to optimize the synthesis of similar compounds, including the use of solid-phase synthesis techniques and microwave-assisted reactions. These advancements have significantly improved the efficiency and scalability of producing such complex molecules.

In terms of applications, this compound holds promise in several areas. Its Fmoc group makes it a potential candidate for use in peptide-based drug delivery systems, where controlled release and targeting are critical. Additionally, its azetidine ring could be exploited in the development of new antibiotics or antiviral agents by targeting specific viral or bacterial proteins.

Recent research has also explored the environmental impact of Fmoc-containing compounds. Studies have shown that these compounds can undergo degradation under certain conditions, raising concerns about their persistence in the environment. However, ongoing efforts are focused on developing more sustainable synthetic methods and degradation pathways to minimize their ecological footprint.

In conclusion, the compound with CAS No. 2171586-22-2 represents a fascinating example of modern chemical innovation. Its unique structure combines functional groups that offer versatility in synthesis and application potential across multiple fields. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in advancing both basic science and applied technologies.